Cas no 2393267-67-7 (1-(2,6-dichloro-7-methyl-7H-purin-8-yl)-3-methylpyrrolidine-3-carboxamide)

• Product Name: 1-(2,6-dichloro-7-methyl-7H-purin-8-yl)-3-methylpyrrolidine-3-carboxamide
• CAS No: 2393267-67-7
• MF: C₁₂H₁₄Cl₂N₆O
• MW: 329.18515920639
• CID: 6430114
• PubChem ID: 154785005
• Update Time: 2025-05-22

1-(2,6-dichloro-7-methyl-7H-purin-8-yl)-3-methylpyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26606266
• Z3300260406
• 2393267-67-7
• 1-(2,6-dichloro-7-methyl-7H-purin-8-yl)-3-methylpyrrolidine-3-carboxamide

• Inchi： 1S/C12H14Cl2N6O/c1-12(9(15)21)3-4-20(5-12)11-18-8-6(19(11)2)7(13)16-10(14)17-8/h3-5H2,1-2H3,(H2,15,21)
• InChI Key： IJIJBRITROHONL-UHFFFAOYSA-N
• SMILES： ClC1C2=C(N=C(N=1)Cl)N=C(N2C)N1CCC(C(N)=O)(C)C1

Computed Properties

• Exact Mass: 328.0606145g/mol
• Monoisotopic Mass: 328.0606145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 89.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives

Additional information on 1-(2,6-dichloro-7-methyl-7H-purin-8-yl)-3-methylpyrrolidine-3-carboxamide

1-(2,6-Dichloro-7-Methyl-7H-Purin-8-Yl)-3-Methylpyrrolidine-3-Carboxamide: A Comprehensive Overview

The compound with CAS No. 2393267-67-7, commonly referred to as 1-(2,6-dichloro-7-methyl-7H-purin-8-yl)-3-methylpyrrolidine-3-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The molecule consists of a purine ring system, which is a heterocyclic aromatic compound, substituted with chlorine atoms at positions 2 and 6, and a methyl group at position 7. The purine moiety is further connected to a pyrrolidine ring, which is a five-membered amine-containing ring structure. The pyrrolidine ring is substituted with a methyl group at position 3 and a carboxamide group at the same position.

The purine core of this compound is a well-known structure in biochemistry, particularly in nucleic acids such as DNA and RNA. However, in this case, the purine ring has been modified with halogen atoms (chlorine) and an alkyl group (methyl), which introduces significant changes to its electronic properties and reactivity. These modifications are likely intended to enhance the compound's stability, solubility, or binding affinity to specific biological targets. The presence of chlorine atoms can also contribute to the molecule's lipophilicity, which is often desirable in drug candidates for improving membrane permeability.

The pyrrolidine ring in this compound serves as a flexible linker between the purine moiety and the carboxamide group. Pyrrolidine rings are commonly used in medicinal chemistry due to their ability to form hydrogen bonds and their compatibility with various functional groups. The substitution pattern on the pyrrolidine ring—specifically the methyl group at position 3—suggests that this compound may have been designed to optimize its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). The carboxamide group at position 3 further enhances the molecule's ability to form hydrogen bonds, which can be crucial for interactions with biological targets such as enzymes or receptors.

Recent studies have highlighted the potential of 1-(2,6-dichloro-7-methyl-7H-purin-8-yl)-3-methylpyrrolidine-3-carboxamide as a lead compound in the development of novel therapeutic agents. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes involved in cellular signaling pathways. Kinase inhibitors are of great interest in oncology due to their potential to block cancer cell proliferation and survival signals. The chlorine atoms on the purine ring may play a critical role in modulating the compound's binding affinity to these targets by introducing electron-withdrawing effects that stabilize interactions with the kinase active site.

Moreover, computational studies have revealed that this compound has favorable pharmacokinetic properties, including good oral bioavailability and minimal off-target effects. These attributes make it an attractive candidate for further preclinical testing and potential clinical development. The methyl groups on both the purine and pyrrolidine rings may also contribute to reducing toxicity by minimizing unwanted interactions with non-target proteins or enzymes.

In terms of synthesis, 1-(2,6-dichloro-7-methyl-7H-purin-8-yl)-3-methylpyrrolidine-3-carboxamide can be prepared through a multi-step process involving nucleophilic substitution reactions and coupling chemistry. The synthesis typically begins with the preparation of the purine derivative followed by its coupling with the appropriately substituted pyrrolidine intermediate. Advanced techniques such as microwave-assisted synthesis or catalytic cross-coupling reactions may be employed to optimize reaction efficiency and yield.

The structural uniqueness of this compound also makes it a valuable tool for studying molecular recognition and binding interactions. Researchers have utilized this compound in X-ray crystallography studies to elucidate its binding mode with target proteins. Such structural insights are invaluable for guiding iterative rounds of optimization in drug discovery programs.

In conclusion, 1-(2,6-dichloro-7-methyl-7H-purin-8-yl)-3-methylpyrrolidine-3-carboxamide represents an exciting advancement in medicinal chemistry due to its novel structure and promising biological activity. With ongoing research focusing on its mechanism of action, pharmacokinetics, and therapeutic potential, this compound holds significant promise for contributing to the development of next-generation therapeutics.